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Compound of Interest

Compound Name: Dihydromethysticin, (R)-

Cat. No.: B15186918 Get Quote

For researchers, scientists, and drug development professionals, the following provides

immediate and essential safety and logistical information for the handling and disposal of

Dihydromethysticin, (R)-. This guidance is intended to supplement, not replace, institutional

safety protocols and a thorough review of the full Safety Data Sheet (SDS).

Quantitative Data Summary
The following table summarizes the available quantitative data for Dihydromethysticin, (R)-. It
is important to note that specific toxicological values for the (R)- isomer are not readily

available, and the provided data may be for the compound generally or for a mixture of related

compounds. The toxicological properties of this compound have not been fully evaluated.
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Property Value Source

Molecular Formula C₁₅H₁₆O₅ [1]

Molecular Weight 276.28 g/mol [1]

Appearance White crystalline powder [2]

Purity ≥97% [2]

Solubility
Soluble in Chloroform,

Methanol, and DMSO
[3][4]

Storage Temperature -20°C [2]

Oral LD50 (Mice)

920-1130 mg/kg (for a mixture

of kavalactones including

dihydromethysticin)

[5]

Occupational Exposure Limits (OELs): No specific Occupational Exposure Limits (OELs), such

as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), have been

established for Dihydromethysticin, (R)-.[6][7][8] In the absence of established OELs, a

conservative approach should be adopted, and exposure should be minimized to the lowest

reasonably achievable level.

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Adherence to standard laboratory safety practices is paramount. The following procedural

steps are based on the known hazards of Dihydromethysticin, (R)-, which include potential

skin, eye, and respiratory tract irritation.

Engineering Controls
Ventilation: Work with Dihydromethysticin, (R)- in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical fume hood is required.

Personal Protective Equipment (PPE)
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory. Inspect

gloves for integrity before each use.

Eye Protection: Safety glasses with side shields or goggles are required.

Skin and Body Protection: A lab coat or chemical-resistant coveralls must be worn. Ensure

that clothing fully covers the arms and legs.

Respiratory Protection: For operations with a high likelihood of generating dust or aerosols

that cannot be adequately controlled by a fume hood, a NIOSH-approved respirator

appropriate for the potential exposure concentration should be used.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that a safety

shower and eyewash station are readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations in a chemical fume

hood or other ventilated enclosure to minimize dust inhalation.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Spill Management: In the event of a small spill, decontaminate the area with an appropriate

solvent and absorb the material with an inert absorbent. For larger spills, evacuate the area

and follow institutional emergency procedures.

Disposal Plan
All waste containing Dihydromethysticin, (R)- must be treated as hazardous chemical waste

and disposed of in accordance with local, state, and federal regulations.[9][10][11]

Waste Segregation and Collection
Solid Waste: Collect all solid waste contaminated with Dihydromethysticin, (R)-, including

used weighing papers, contaminated gloves, and absorbent materials, in a clearly labeled,

sealed container for hazardous waste.
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Liquid Waste: Collect all liquid waste containing Dihydromethysticin, (R)- in a dedicated,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless compatible.

Empty Containers: "Empty" containers that held Dihydromethysticin, (R)- should be triple-

rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed

container can then be disposed of according to institutional guidelines.

Disposal Method
The primary recommended method for the disposal of Dihydromethysticin, (R)- waste is

incineration by a licensed hazardous waste disposal facility.[9]

Do not dispose of Dihydromethysticin, (R)- down the drain or in the regular trash.[12]

Mechanism of Action: CYP1A1 Induction
Dihydromethysticin is known to induce the expression of the cytochrome P450 enzyme

CYP1A1.[13] This induction is mediated through the Aryl Hydrocarbon Receptor (AhR)

signaling pathway.[13][14]
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Caption: Dihydromethysticin-mediated induction of CYP1A1 via the AhR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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